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Compound of Interest

Compound Name: Risdiplam-hydroxylate-d6

Cat. No.: B12376520

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical data and methodologies
associated with the certificate of analysis for Risdiplam-hydroxylate-d6. This deuterated
internal standard is essential for the accurate bioanalysis of Risdiplam and its metabolites,
playing a key role in pharmacokinetic and drug metabolism studies. The information presented
herein is compiled from publicly available scientific literature and supplier specifications,
offering a representative example of the data and protocols required for its effective use in a
research setting.

Compound Information

Risdiplam-hydroxylate-d6 is the stable isotope-labeled analog of a metabolite of Risdiplam.
The incorporation of six deuterium atoms provides a distinct mass shift, making it an ideal
internal standard for mass spectrometry-based quantification.
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Identifier Value

Compound Name Risdiplam-hydroxylate-d6

7-(4-(hydroxy-d)-4,7-diazaspiro[2.5]octan-7-
IUPAC Name yl)-2-(2,8-di(methyl-d3)imidazo[1,2-b]pyridazin-
6-yl)-4H-pyrido[1,2-a]pyrimidin-4-one

Molecular Formula C22H17DeN702
Molecular Weight 429.51 g/mol
CAS Number Not available
Appearance Crystalline solid

Solubilit Soluble in organic solvents such as DMSO and
olubili
Y methanol; limited solubility in water.[1]

Quality Control and Purity Analysis

The following tables summarize the typical quantitative data found on a certificate of analysis
for Risdiplam-hydroxylate-d6, ensuring its suitability for regulated bioanalysis.

bl o I : icl

Test Specification Result Method
Chemical Purity >98% 99.5% HPLC-UV
Isotopic Enrichment >98% 99.2% Mass Spectrometry
Deuterium )

) Nominal +6 amu Conforms Mass Spectrometry
Incorporation

Table 2.2: Identity Confirmation

Test Specification Result Method

1H-NMR Spectroscopy  Conforms to structure Conforms 1H-NMR
Conforms to expected

Mass Spectrum / Conforms ESI-MS
m/z
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Experimental Protocols

Detailed methodologies are crucial for the proper use of Risdiplam-hydroxylate-d6 as an
internal standard. The following protocols are representative of the analytical techniques used
for its characterization and application.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

This method is used to assess the chemical purity of the Risdiplam-hydroxylate-d6 standard.
e Instrumentation:
o HPLC system with UV detector
e Chromatographic Conditions:
o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um)
o Mobile Phase A: 0.1% Formic acid in water
o Mobile Phase B: 0.1% Formic acid in acetonitrile
o Gradient: 5% B to 95% B over 15 minutes
o Flow Rate: 1.0 mL/min
o Column Temperature: 30°C
o Detection Wavelength: 254 nm
o Injection Volume: 10 pL
e Sample Preparation:

o Prepare a 1 mg/mL stock solution of Risdiplam-hydroxylate-d6 in DMSO.
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o Dilute the stock solution to a final concentration of 50 pg/mL with the initial mobile phase
composition.

Mass Spectrometry for Isotopic Enrichment Analysis

This protocol determines the percentage of the deuterated species relative to any unlabeled or
partially labeled species.

e |nstrumentation:

o High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an electrospray
ionization (ESI) source.

e Mass Spectrometer Conditions:

lonization Mode: Positive ESI

o

[¢]

Scan Range: m/z 100-1000

[¢]

Capillary Voltage: 3.5 kV

[e]

Source Temperature: 120°C
e Procedure:

o Infuse a dilute solution (e.g., 1 pug/mL in 50:50 acetonitrile:water with 0.1% formic acid) of
Risdiplam-hydroxylate-d6 directly into the mass spectrometer.

o Acquire the full scan mass spectrum.

o Calculate the isotopic enrichment by comparing the peak intensities of the deuterated
molecule with any residual unlabeled compound.

LC-MS/MS Method for Quantification in Biological
Matrices

Risdiplam-hydroxylate-d6 is used as an internal standard for the quantification of Risdiplam
and its metabolites in matrices such as plasma or serum.[2][3]
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¢ Instrumentation:

o UHPLC system coupled to a triple quadrupole mass spectrometer.

o Sample Preparation (Protein Precipitation):[3]

[¢]

To 50 pL of plasma sample, add 150 pL of acetonitrile containing Risdiplam-hydroxylate-
d6 at a known concentration (e.g., 10 ng/mL).

[¢]

Vortex for 1 minute to precipitate proteins.

[e]

Centrifuge at 10,000 x g for 5 minutes.

o

Transfer the supernatant to a clean vial for injection.

e LC-MS/MS Conditions:

[¢]

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um)
o Mobile Phase A: 0.1% Formic acid in water
o Mobile Phase B: 0.1% Formic acid in acetonitrile
o Flow Rate: 0.4 mL/min
o Injection Volume: 5 uL
o Mass Spectrometry:
» |onization: ESI Positive
» Detection Mode: Multiple Reaction Monitoring (MRM)
= MRM Transitions:
» Risdiplam (Analyte): Precursor ion > Product ion

» Risdiplam-hydroxylate-d6 (IS): Precursor ion > Product ion
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Visualizations

The following diagrams illustrate key processes related to the use and analysis of Risdiplam
and its deuterated internal standard.

De Novo Synthesis

- Introduction of Deuterium . Chromatographic AR .
Risdiplam Precursor (@) Deuterated Intermediate Risdiplam-hydroxylate-d6

Click to download full resolution via product page

A generalized workflow for the synthesis of a deuterated internal standard.
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LC-MS/MS Quantification Workflow

Biological Sample
(e.g., Plasma)

LC-MS/MS Analysis

Quantification

(Analyte/IS Ratio)

Click to download full resolution via product page

Typical bioanalytical workflow using a deuterated internal standard.

Risdiplam Metabolism Pathway

RiSdiplam -

Click to download full resolution via product page

M1 Metabolite
(Pharmacologically Inactive)

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12376520?utm_src=pdf-body-img
https://www.benchchem.com/product/b12376520?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Primary metabolic pathway of Risdiplam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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